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Compound of Interest

Compound Name: 1,2-Cyclobutanedione

Cat. No.: B1595057

Technical Support Center: 1,2-Cyclobutanedione

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and use of 1,2-Cyclobutanedione.

Safety and Handling Precautions

1,2-Cyclobutanedione is a reactive organic compound that requires careful handling to ensure
laboratory safety. It is known to be harmful if swallowed, may cause an allergic skin reaction,
and causes serious eye irritation.[1] Furthermore, it is prone to polymerization.[1]

Physical and Chemical Properties
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Property Value

Molecular Formula C4H402

Molecular Weight 84.07 g/mol [1]
Appearance Yellow solid[2]

Melting Point 65 °C[2]

Boiling Point Not available

Solubility Soluble in organic solvents
Vapor Pressure Not available

Hazard Identification and GHS Classification

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, Oral k, ) H302: Harmful if
lwaalt text Warning

(Category 4) swallowed[1]

. e H317: May cause an
Skin sensitization

lrualt text Warning allergic skin

(Category 1) _

reaction[1]
Serious eye i

L B, ) H319: Causes serious

damage/eye irritation sualt text Warning o

eye irritation[1]
(Category 2A)

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.[3]

Hazardous Decomposition Products: Thermal decomposition can produce ethylene and carbon
monoxide.[4]

Personal Protective Equipment (PPE)

Due to the hazardous nature of 1,2-Cyclobutanedione, appropriate personal protective
equipment must be worn at all times.
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o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

» Skin Protection: A lab coat and full-length pants should be worn. For handling larger
guantities, a chemical-resistant apron is recommended.

» Hand Protection: Chemical-resistant gloves are required. Nitrile or neoprene gloves are
recommended for incidental contact. For prolonged or direct contact, consult the glove
manufacturer's resistance data. Always inspect gloves for tears or punctures before use and
replace them immediately if contaminated.

o Respiratory Protection: All work with 1,2-Cyclobutanedione should be performed in a
certified chemical fume hood to avoid inhalation of dust or vapors. If a fume hood is not
available or in case of a large spill, a NIOSH-approved respirator with organic vapor
cartridges may be necessary.

First Aid and Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. If skin irritation or a rash occurs, get medical advice/attention.

 Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison
control center or doctor immediately.

¢ Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing. If breathing is difficult, give oxygen. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.

Firefighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.
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e Specific Hazards: Emits toxic fumes under fire conditions.

Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.[5] Due to its propensity to polymerize, it is advisable to store it at
refrigerated temperatures (2-8 °C) and under an inert atmosphere if possible.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
dispose of down the drain or in regular trash. Contaminated containers should be treated as
hazardous waste.

Troubleshooting Guide
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Question

Answer

My 1,2-Cyclobutanedione has changed color

and consistency in the bottle.

This may be a sign of polymerization or
degradation. Do not use the material. Dispose of
it as hazardous waste. To prevent this, ensure
the container is tightly sealed, stored at the
recommended temperature, and protected from
light.

My reaction is not proceeding as expected, and

| suspect the 1,2-Cyclobutanedione is the issue.

Check the purity of your starting material. As it
can degrade, it's advisable to use freshly
opened or purified material. If the reaction
involves basic conditions, be aware that 1,2-
Cyclobutanedione can undergo rearrangement

or other side reactions.[6][7]

| observe an unexpected exotherm in my
reaction.

This could be due to uncontrolled
polymerization. Immediately cool the reaction
vessel and be prepared for a potential runaway
reaction. Ensure your reaction scale is
appropriate and that you have adequate cooling

capacity.

How do | handle a small spill of 1,2-

Cyclobutanedione powder?

For a minor spill, carefully sweep the solid
material to avoid generating dust.[4]
Alternatively, you can wet the powder with a
suitable solvent before wiping it up with
absorbent material.[4] Place all contaminated
materials in a sealed container for hazardous
waste disposal. Ensure you are wearing

appropriate PPE during cleanup.

Frequently Asked Questions (FAQs)

Q: Are there established occupational exposure limits (PELs or TLVs) for 1,2-

Cyclobutanedione?

A: Currently, there are no specific OSHA Permissible Exposure Limits (PELs) or NIOSH

Recommended Exposure Limits (RELs) for 1,2-Cyclobutanedione. It is recommended to
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handle it with engineering controls (fume hood) and personal protective equipment to minimize
exposure.

Q: What are the primary hazards | should be concerned about when working with 1,2-
Cyclobutanedione?

A: The primary hazards are its acute oral toxicity, potential to cause allergic skin reactions, and
serious eye irritation.[1] Its tendency to polymerize and its reactivity with bases are also
significant concerns.[1][6]

Q: Can | store 1,2-Cyclobutanedione at room temperature?

A: While it is a solid at room temperature, it is prone to polymerization.[1] For long-term
stability, it is recommended to store it in a refrigerator at 2-8°C.

Q: What should I do if | think my 1,2-Cyclobutanedione has polymerized?

A: If the material appears as a hard, discolored solid that is difficult to handle, it has likely
polymerized. Do not attempt to use it in a reaction. Dispose of it as hazardous waste.

Visual Guides
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Experimental Workflow: General Reaction Setup
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Caption: A general workflow for a typical organic synthesis reaction involving 1,2-
Cyclobutanedione.

Logical Flow for a 1,2-Cyclobutanedione Spill
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Caption: A decision-making diagram for responding to a spill of 1,2-Cyclobutanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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